2-{2-[(2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)amino]ethoxy}ethanol

• IUPAC Name: 2-[2-[(2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)amino]ethoxy]ethanol
• InChI: InChI=1S/C18H22N4O2/c1-13-12-16(19-8-10-24-11-9-23)22-18(20-13)17(14(2)21-22)15-6-4-3-5-7-15/h3-7,12,19,23H,8-11H2,1-2H3
• InChI Key: URWKFBIRJTUXIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=NN2C(=C1)NCCOCCO)C)C3=CC=CC=C3
• Molecular Formula: C18H22N4O2
• Molecular Weight: 326.4 g/mol

Description

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines typically involves condensation reactions, cyclization processes, and modifications to introduce various substituents to the core structure. For instance, Danagulyan et al. (2011) detailed the C–C recyclizations of some 2,7-disubstituted 6-ethoxycarbonylpyrazolo[1,5-a]pyrimidines, demonstrating a method to rearrange these compounds to yield various derivatives through reactions in alkaline conditions (Danagulyan, Boyakhchyan, Danagulyan, & Panosyan, 2011).

Molecular Structure Analysis

X-ray analysis plays a crucial role in determining the molecular structure of pyrazolo[1,5-a]pyrimidine derivatives. Clayton et al. (1980) used X-ray analysis to confirm the structure of 6-ethoxycarbonyl-4-ethylpyrazolo[1,5-a]pyrimidin-7(4H)-one, demonstrating the applicability of this technique in elucidating the molecular structures of complex heterocyclic compounds (Clayton, Rogers, Smith, Stevenson, & King, 1980).

Chemical Reactions and Properties

The chemical reactivity of pyrazolo[1,5-a]pyrimidine derivatives includes their ability to undergo various organic reactions, such as nitrosation, nitration, bromination, and cycloaddition reactions. These reactions are essential for the functionalization of the pyrazolo[1,5-a]pyrimidine core and for the synthesis of novel derivatives with potential biological activities. For example, Ochi et al. (1976) synthesized 2-hydroxypyrazolo[1,5-a]pyridine and explored its reactivity, demonstrating the versatility of pyrazolo[1,5-a]pyrimidine derivatives in chemical synthesis (Ochi, Miyasaka, Kanada, & Arakawa, 1976).

Mechanism of Action

Target of Action

The primary targets of the compound are currently unknown. The compound belongs to the class of organic compounds known as phenylpyrazoles . These are compounds containing a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group

Mode of Action

It is known that phenylpyrazoles can interact with various biological targets due to their versatile structure . The specific interactions of this compound with its targets and the resulting changes are subjects of ongoing research.

Biochemical Pathways

Pyrazolo[1,5-a]pyrimidine derivatives, to which this compound belongs, have been shown to possess significant photophysical properties . They have attracted a great deal of attention in material science recently due to these properties

Result of Action

Pyrazolo[1,5-a]pyrimidine derivatives have been highlighted for their anticancer potential and enzymatic inhibitory activity